2,5-dichloro-N-[1-(2-thienyl)ethyl]benzenesulfonamide

• IUPAC Name: 2,5-dichloro-N-(1-thiophen-2-ylethyl)benzenesulfonamide
• InChI: InChI=1S/C12H11Cl2NO2S2/c1-8(11-3-2-6-18-11)15-19(16,17)12-7-9(13)4-5-10(12)14/h2-8,15H,1H3
• InChI Key: JWXCAQZLNBVHDG-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CS1)NS(=O)(=O)C2=C(C=CC(=C2)Cl)Cl
• Molecular Formula: C12H11Cl2NO2S2
• Molecular Weight: 336.3 g/mol

Description

2,5-dichloro-N-[1-(2-thienyl)ethyl]benzenesulfonamide, also known as DCTB, is a chemical compound that has gained significant interest in scientific research due to its potential applications in various fields. DCTB is a sulfonamide derivative that has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.

Mechanism of Action

The mechanism of action of 2,5-dichloro-N-[1-(2-thienyl)ethyl]benzenesulfonamide involves its interaction with various proteins and ion channels, leading to the modulation of their activity. 2,5-dichloro-N-[1-(2-thienyl)ethyl]benzenesulfonamide has been shown to interact with TRPC6 channels, leading to the inhibition of calcium influx into cells. This inhibition of calcium influx has been shown to be involved in the antiproliferative and proapoptotic effects of 2,5-dichloro-N-[1-(2-thienyl)ethyl]benzenesulfonamide on cancer cells. 2,5-dichloro-N-[1-(2-thienyl)ethyl]benzenesulfonamide has also been shown to interact with the GABA(A) receptor, leading to the potentiation of GABAergic neurotransmission.
Biochemical and Physiological Effects:
2,5-dichloro-N-[1-(2-thienyl)ethyl]benzenesulfonamide has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth, the modulation of ion channel activity, and the potentiation of GABAergic neurotransmission. 2,5-dichloro-N-[1-(2-thienyl)ethyl]benzenesulfonamide has also been shown to have anticonvulsant and anxiolytic effects in animal models.

Advantages and Limitations for Lab Experiments

2,5-dichloro-N-[1-(2-thienyl)ethyl]benzenesulfonamide has several advantages for lab experiments, including its availability, stability, and low cost. However, 2,5-dichloro-N-[1-(2-thienyl)ethyl]benzenesulfonamide also has some limitations, including its low solubility in water, which can limit its use in some experiments.

Future Directions

Future research on 2,5-dichloro-N-[1-(2-thienyl)ethyl]benzenesulfonamide should focus on its potential applications in various fields, including cancer research, drug discovery, and neurobiology. Specifically, future research should focus on the development of new drugs targeting various diseases using 2,5-dichloro-N-[1-(2-thienyl)ethyl]benzenesulfonamide as a lead compound. Future research should also focus on the modulation of ion channel activity by 2,5-dichloro-N-[1-(2-thienyl)ethyl]benzenesulfonamide and its potential therapeutic applications in various neurological disorders. Finally, future research should focus on the optimization of the synthesis method of 2,5-dichloro-N-[1-(2-thienyl)ethyl]benzenesulfonamide to improve its yield and purity.

Scientific Research Applications

2,5-dichloro-N-[1-(2-thienyl)ethyl]benzenesulfonamide has been extensively studied for its potential applications in various fields, including cancer research, drug discovery, and neurobiology. In cancer research, 2,5-dichloro-N-[1-(2-thienyl)ethyl]benzenesulfonamide has been shown to inhibit the growth of various cancer cell lines, including breast cancer, colon cancer, and lung cancer. In drug discovery, 2,5-dichloro-N-[1-(2-thienyl)ethyl]benzenesulfonamide has been used as a lead compound for the development of new drugs targeting various diseases, including Alzheimer's disease, Parkinson's disease, and epilepsy. In neurobiology, 2,5-dichloro-N-[1-(2-thienyl)ethyl]benzenesulfonamide has been shown to modulate the activity of various ion channels, including TRPC6 channels, which are involved in the regulation of calcium signaling in neurons.